N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18N4O3S/c1-12-11-13(22-2)3-4-14(12)23(20,21)17-7-8-18-9-10-19-15(18)5-6-16-19/h3-6,9-11,17H,7-8H2,1-2H3
• InChI Key: TUXZVFXZVLBFLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

“N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety. Imidazole rings are key structural units for pharmaceutical, agrochemical, and material science applications. They have attracted much attention due to their diverse and very useful bioactivities.

Scientific Research Applications

Synthesis and Characterization

Research into related compounds involves the synthesis and characterization of derivatives with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. For example, a study on Celecoxib derivatives highlighted their synthesis and evaluation across these activities, suggesting a broad scope for pharmaceutical applications. These derivatives were tested for their anti-inflammatory, analgesic, and anticancer properties, with some showing promise as therapeutic agents without causing significant tissue damage in liver, kidney, colon, and brain compared to untreated controls or Celecoxib (Ş. Küçükgüzel et al., 2013).

Anticancer Activity

Another area of research involves the molecular docking and bioactivity studies of synthesized compounds for potential anticancer applications. For instance, a study synthesized a pyrazoline derivative, exploring its potential as an anti-breast cancer agent through molecular docking and dynamic studies, indicating potential development as an anti-breast cancer compound (Eka Marisa Putri et al., 2021).

Catalytic Applications

Compounds within this family have also been explored for their catalytic applications, particularly in transesterification and acylation reactions. N-heterocyclic carbenes (NHCs), related to imidazol-2-ylidenes, have shown efficiency as catalysts in these reactions, demonstrating the versatility of these compounds in facilitating chemical transformations (G. Grasa et al., 2003).

Electrochromic and Photodynamic Therapy Applications

Some derivatives exhibit interesting electrochromic behavior and potential for photodynamic therapy applications. A study on asymmetric imidazole/pyrene/pyrazine centered compounds found that they undergo color changes upon treatment with trifluoroacetic acid, indicating their potential in visualized acidichromism and near-infrared electrochromism (Binbin Ma et al., 2015).